Cas no 919052-75-8 (2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide)

• Product Name: 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide
• CAS No: 919052-75-8
• MF: C₁₉H₂₃N₃O₄S
• MW: 389.468623399735
• CID: 5426378
• PubChem ID: 16463074
• Update Time: 2025-05-24

2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidin-1-ylsulfonyl)benzamide
• VU0611955-1
• 2-methoxy-N-(6-methylpyridin-2-yl)-5-piperidin-1-ylsulfonylbenzamide
• 919052-75-8
• F3349-0093
• AKOS002304054
• 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide

• Inchi： 1S/C19H23N3O4S/c1-14-7-6-8-18(20-14)21-19(23)16-13-15(9-10-17(16)26-2)27(24,25)22-11-4-3-5-12-22/h6-10,13H,3-5,11-12H2,1-2H3,(H,20,21,23)
• InChI Key： ATVOTSBBVNNURT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(NC2C=CC=C(C)N=2)=O)C=1)OC)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 389.14092740g/mol
• Monoisotopic Mass: 389.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97Ų

Additional information on 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide

Introduction to 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide (CAS No. 919052-75-8)

2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide, identified by the CAS number 919052-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, including its methoxy group, pyridine ring, and piperidine sulfonamide moiety, contribute to its unique chemical properties and potential therapeutic applications.

The structure of 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide is characterized by a benzamide core substituted with a methoxy group at the 2-position, a 6-methylpyridine ring at the N-position, and a piperidine-1-sulfonyl group at the 5-position. This arrangement of functional groups imparts specific interactions with biological targets, which is crucial for its pharmacological activity. The presence of the piperidine sulfonamide moiety, in particular, is known to enhance binding affinity and selectivity in drug design, making this compound a valuable scaffold for further derivatization and optimization.

In recent years, there has been a growing interest in exploring novel scaffolds for the development of therapeutic agents. 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide has been investigated for its potential role in various pharmacological pathways. Its molecular structure suggests that it may interact with enzymes and receptors involved in inflammatory responses, pain modulation, and neurodegenerative diseases. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes, which could be leveraged for the development of new drugs targeting these pathways.

One of the most compelling aspects of 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications through various chemical transformations, enabling researchers to explore different derivatives with enhanced biological activity. For instance, the methoxy group can be easily replaced or modified to alter the electronic properties of the molecule, while the pyridine and piperidine rings can be further functionalized to improve solubility and metabolic stability.

The biological activity of 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide has been studied in several preclinical models. Initial findings suggest that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its interaction with neurotransmitter receptors has been explored, indicating potential applications in the treatment of neurological disorders. These preliminary results have prompted further investigation into the compound's mechanism of action and its potential as a lead molecule for drug development.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological profile of 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide. Molecular docking studies have been conducted to predict its binding interactions with target proteins, providing insights into how this compound may exert its effects at the molecular level. These computational approaches have complemented experimental studies by identifying key residues involved in binding and suggesting possible modifications to enhance potency and selectivity.

The synthesis of 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the piperidine sulfonamide group is particularly critical and requires precise control over reaction conditions to avoid side products. Researchers have developed efficient synthetic routes that minimize unwanted byproducts and maximize the overall yield, making it feasible to produce sufficient quantities for both laboratory studies and potential clinical trials.

In conclusion, 2-methoxy-N-(6-methylpyridin-2-yl)-5-(piperidine-1-sulfonyl)benzamide (CAS No. 919052-75-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.